Cas no 2229662-63-7 (3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol
• CAS No: 2229662-63-7
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6545393
• PubChem ID: 165782552
• Update Time: 2025-07-23

3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol
• EN300-1919889
• 2229662-63-7

• Inchi： 1S/C8H9BrOS/c1-6-5-11-7(8(6)9)3-2-4-10/h2-3,5,10H,4H2,1H3/b3-2+
• InChI Key： GOAZTKRFGMAMGB-NSCUHMNNSA-N
• SMILES： BrC1=C(/C=C/CO)SC=C1C

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol

Professional Introduction to 3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol (CAS No. 2229662-63-7)

3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol, with the chemical formula C₁₀H₉BrOS, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both bromine and methyl substituents on the thiophene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 2229662-63-7 uniquely identifies this compound and distinguishes it from other chemical entities. This numbering system ensures precise identification and classification, which is crucial for regulatory compliance, research documentation, and industrial applications. The compound's molecular structure features an allyl alcohol moiety (prop-2-en-1-ol), which is a versatile functional group often utilized in the development of pharmacologically active agents.

In recent years, there has been growing interest in thiophene-based compounds due to their role as scaffolds in medicinal chemistry. These heterocyclic structures exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol molecule, with its specific substitution pattern, has been explored for its potential in modulating various biological pathways.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmaceuticals. The bromo and methyl substituents on the thiophene ring provide reactive sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs on the market today.

Recent studies have highlighted the importance of thiophene derivatives in addressing neurological disorders. For instance, modifications of the thiophene core have been shown to enhance binding affinity to certain neurotransmitter receptors. The allyl alcohol group in 3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol can be further transformed into other functional groups, such as aldehydes or ketones, which are crucial for developing drugs that interact with biological targets.

The pharmaceutical industry has also explored this compound for its potential in oncology research. Thiophene derivatives have demonstrated efficacy in inhibiting key enzymes involved in cancer cell proliferation. By leveraging the reactivity of the bromo and methyl groups, researchers can design molecules that selectively target cancer cells while minimizing side effects on healthy tissues.

In addition to its pharmaceutical applications, 3-(3-bromo-4-methylthiophen-2-yl)prop-2-en-1-ol has found utility in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing organic semiconductors and liquid crystals. These materials are integral to modern electronic devices, including organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of a thiophene derivative followed by Grignard reaction or lithiation and alkylation sequences to introduce the allyl alcohol moiety. Advances in synthetic methodologies have improved yield and purity, making it more accessible for research purposes.

From a regulatory perspective, compounds like 3-(3-bromo-4-methylthiophen-2-yloxypropa-l,-dien-l)-one must adhere to stringent guidelines set forth by agencies such as the FDA and EMA. These regulations ensure that all pharmaceutical intermediates are synthesized and handled with utmost safety and environmental responsibility. The precise identification provided by the CAS number 2229662–63–7 is essential for compliance with these regulations.

The growing body of research on thiophene derivatives underscores their significance in modern chemistry. As new synthetic techniques emerge, the potential applications of compounds like 3-(3-bromo--4--methylthiophen--2--yloxypropa-l,-dien-l)-one continue to expand. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for society.

In conclusion,3-(3-bromo--4--methylthiophen--2--yloxypropa-l,-dien-l)-one (CAS No. 2229662–63–7) represents a versatile and valuable compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration in drug discovery and advanced material development. As research progresses, this compound is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.